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Compound of Interest

Compound Name: Propyl formate

Cat. No.: B089675 Get Quote

Dieses Support-Center bietet detaillierte Anleitungen und Antworten auf häufig gestellte Fragen

zur Reinigung von Propylformiat und richtet sich an Forscher, Wissenschaftler und Fachleute in

der Arzneimittelentwicklung.

Häufig gestellte Fragen (FAQs)
F1: Was sind die wichtigsten physikalischen und chemischen Eigenschaften von

Propylformiat? Propylformiat ist eine klare, farblose Flüssigkeit mit einem charakteristischen

fruchtigen Geruch.[1][2] Es ist leicht entzündlich und reagiert mit Säuren unter

Wärmefreisetzung zu Propanol und Ameisensäure.[1][2][3] Der Kontakt mit starken

Oxidationsmitteln oder starken Basen sollte vermieden werden.[1][4]

F2: Welches sind die häufigsten Verunreinigungen in rohem Propylformiat? Die typischen

Verunreinigungen hängen von der Synthesemethode ab. Bei der Veresterung von

Propylalkohol und Ameisensäure sind die häufigsten Verunreinigungen nicht umgesetzter

Propylalkohol, restliche Ameisensäure und Wasser.

F3: Welche Sicherheitsvorkehrungen sind beim Umgang mit Propylformiat zu treffen?

Propylformiat ist leicht entzündlich und seine Dämpfe können explosive Gemische mit Luft

bilden.[2][3] Es ist als augen- und atemwegsreizend eingestuft.[5][6] Daher ist es unerlässlich,

in einem gut belüfteten Bereich zu arbeiten und persönliche Schutzausrüstung (PSA) wie

Schutzhandschuhe, Schutzbrille und Laborkittel zu tragen.[4][5][7] Alle Geräte müssen geerdet

sein, um statische Entladungen zu verhindern.[8]
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F4: Wie sollte hochreines Propylformiat gelagert werden? Lagern Sie Propylformiat in dicht

verschlossenen Behältern an einem kühlen, trockenen und gut belüfteten Ort, entfernt von

Hitze, Funken, offenen Flammen und unverträglichen Substanzen wie Oxidationsmitteln und

starken Basen.[4][7] Der Lagerbereich sollte für brennbare Flüssigkeiten ausgelegt sein.[7]

Quantitative Daten
Die folgenden Tabellen fassen wichtige quantitative Daten für Propylformiat und seine

relevanten Verunreinigungen zusammen.

Tabelle 1: Physikalische Eigenschaften von Propylformiat

Eigenschaft Wert

CAS-Nummer 110-74-7[5]

Molekülformel C₄H₈O₂[5]

Molekulargewicht 88.11 g/mol [9]

Siedepunkt 80-81 °C[1][2]

Schmelzpunkt -93 °C[1][2]

Dichte 0.904 g/mL bei 25 °C[1]

Flammpunkt -3 °C (geschlossener Tiegel)[9]

Brechungsindex n20/D 1.375[1]

Wasserlöslichkeit 18.5 g/L bei 20 °C[5]

Tabelle 2: Siedepunkte häufiger Verunreinigungen
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Substanz Siedepunkt (°C) Anmerkungen

Propylformiat 80-81 Zielprodukt

n-Propanol 97.2 Ausgangsmaterial

Ameisensäure 100.8 Ausgangsmaterial, korrosiv

Wasser 100 Nebenprodukt/Verunreinigung

Detailliertes experimentelles Protokoll
Protokoll zur Reinigung von Propylformiat durch Waschen und fraktionierte Destillation

Dieses Protokoll beschreibt ein Standardverfahren zur Reinigung von Propylformiat.[1][2]

Materialien:

Rohes Propylformiat

Gesättigte wässrige Natriumchlorid (NaCl)-Lösung

Gesättigte wässrige Natriumbicarbonat (NaHCO₃)-Lösung

Wasserfreies Magnesiumsulfat (MgSO₄)

Scheidetrichter

Destillationsapparatur mit Fraktionierkolonne (z. B. Vigreux-Kolonne)

Heizmantel, Siedesteinchen oder Magnetrührer

Geeignete Glaswaren

Verfahren:

Vorbehandlung: Das rohe Propylformiat in einen Scheidetrichter geben.

Säureentfernung: Mit einer gesättigten wässrigen NaHCO₃-Lösung waschen, um restliche

Ameisensäure zu neutralisieren. Vorsichtig schütteln und den Trichter regelmäßig entlüften,
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um den durch CO₂-Entwicklung entstehenden Druck abzubauen. Die untere wässrige Phase

abtrennen und verwerfen.

Waschen: Anschließend mit einer gesättigten wässrigen NaCl-Lösung waschen, um

wasserlösliche Verunreinigungen zu entfernen und die Löslichkeit des Esters in der

wässrigen Phase zu verringern. Die wässrige Phase abtrennen.[1][2]

Trocknen: Die organische Phase in einen trockenen Erlenmeyerkolben überführen und

wasserfreies MgSO₄ zugeben. Schwenken und stehen lassen, bis die Flüssigkeit klar ist,

was anzeigt, dass das Wasser entfernt wurde.

Filtrieren: Das Trockenmittel durch Filtration oder Dekantieren von dem getrockneten

Propylformiat abtrennen.

Fraktionierte Destillation: Die getrocknete und gefilterte Flüssigkeit in einen Destillierkolben

geben. Einige Siedesteinchen hinzufügen. Die Fraktionierkolonne aufbauen und die

Destillation durchführen. Die Fraktion, die bei 80-81 °C siedet, als hochreines Propylformiat

auffangen.[1][2]

Diagramme und Arbeitsabläufe
Abbildung 1: Workflow für die Reinigung von Propylformiat.

Leitfaden zur Fehlerbehebung
F5: Problem - Die Reinheit des Endprodukts ist trotz fraktionierter Destillation gering.

Mögliche Ursache 1: Ineffiziente Fraktionierung. Die verwendete Fraktionierkolonne hat

möglicherweise eine unzureichende theoretische Bodenzahl, um Verunreinigungen mit

ähnlichen Siedepunkten abzutrennen.

Lösung: Verwenden Sie eine effizientere Kolonne (z. B. eine gepackte Kolonne anstelle

einer Vigreux-Kolonne) oder erhöhen Sie das Rücklaufverhältnis während der Destillation,

um die Trennleistung zu verbessern.

Mögliche Ursache 2: Vorhandensein eines Azeotrops. Propylformiat kann mit

Verunreinigungen wie Wasser oder n-Propanol Azeotrope bilden, die sich durch einfache
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Destillation nicht trennen lassen.

Lösung: Führen Sie vor der Destillation einen gründlichen Trocknungsschritt durch, um

Wasser zu entfernen.[1][2] Bei anderen Azeotropen können alternative

Reinigungsmethoden wie die azeotrope Destillation mit einem geeigneten Schleppmittel

erforderlich sein.

F6: Problem - Das Endprodukt ist mit Wasser verunreinigt.

Mögliche Ursache 1: Unvollständige Trocknung. Das Trockenmittel war nicht wirksam genug

oder es wurde nicht genügend Zeit für die Trocknung eingeräumt.

Lösung: Stellen Sie sicher, dass das Trockenmittel frisch und wasserfrei ist. Verlängern

Sie die Kontaktzeit oder verwenden Sie ein wirksameres Trockenmittel.

Mögliche Ursache 2: Feuchtigkeit aus der Atmosphäre. Die Apparatur war nicht vollständig

trocken oder wurde während des Aufbaus atmosphärischer Feuchtigkeit ausgesetzt.

Lösung: Trocknen Sie alle Glaswaren vor Gebrauch im Ofen. Führen Sie die Destillation

unter einer inerten Atmosphäre (z. B. Stickstoff oder Argon) durch, um den Kontakt mit

Luftfeuchtigkeit zu minimieren.

F7: Problem - Geringe Ausbeute nach der Reinigung.

Mögliche Ursache 1: Produktverlust während der Waschschritte. Propylformiat hat eine

gewisse Löslichkeit in Wasser, was zu Verlusten während der wässrigen Extraktionen führen

kann.[5]

Lösung: Minimieren Sie das Volumen der wässrigen Waschlösungen. Führen Sie eine

Rückextraktion der wässrigen Phasen mit einem kleinen Volumen eines geeigneten

organischen Lösungsmittels durch, um gelöstes Produkt zurückzugewinnen.

Mögliche Ursache 2: Zersetzung während der Destillation. Eine Überhitzung oder das

Vorhandensein von sauren/basischen Verunreinigungen kann zur Zersetzung des Esters

führen.
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Lösung: Stellen Sie sicher, dass alle sauren Verunreinigungen vor der Destillation

neutralisiert und entfernt werden. Führen Sie die Destillation bei der niedrigstmöglichen

Temperatur durch (ggf. unter reduziertem Druck) und vermeiden Sie eine Überhitzung des

Destillationskolbens.

Abbildung 2: Fehlerbehebungs-Logik bei geringer Produktreinheit.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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